5-(2-ethylphenyl)pyridine-2-carbonitrile

• IUPAC Name: 5-(2-ethylphenyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C14H12N2/c1-2-11-5-3-4-6-14(11)12-7-8-13(9-15)16-10-12/h3-8,10H,2H2,1H3
• InChI Key: RHCPHWWRAUKFBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=CN=C(C=C2)C#N
• Molecular Formula: C14H12N2
• Molecular Weight: 208.26 g/mol

Description

5-(2-Ethylphenyl)pyridine-2-carbonitrile is a pyridine derivative featuring a carbonitrile (-CN) group at position 2 and a 2-ethylphenyl substituent at position 5 of the pyridine ring (Figure 1).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Diversity and Structural Features

The following table summarizes key analogs of pyridine-2-carbonitrile derivatives, highlighting substituent variations and their implications:

Compound Name	Substituent at Position 5	Key Properties/Applications	Reference ID
5-[(2-Amino-1,3-benzothiazol-6-yl)sulfanyl]pyridine-2-carbonitrile	Benzothiazole sulfanyl group	Antibacterial activity (Pseudomonas aeruginosa inhibition)
5-{[4-Amino-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}pyridine-2-carbonitrile (55a)	Trifluoromethylpyrazole methyl group	GLUT1 inhibition (potential anticancer applications)
5-(Chloromethyl)pyridine-2-carbonitrile	Chloromethyl group	Reactive intermediate for further functionalization
2-(4-Pyridylmethyl)-5-pyridinecarbonitrile	4-Pyridylmethyl group	Increased aromaticity for π-π stacking interactions
6-Chloro-4-methyl-2-phenyl-5-pyridinecarbonitrile (3)	Chloro, methyl, and phenyl groups	Synthetic precursor for amination/hydrazidation

Key Observations:

Electronic Effects : The 2-ethylphenyl group in the target compound is less electron-withdrawing compared to the trifluoromethyl group in 55a , but more lipophilic than the benzothiazole sulfanyl group in .

Steric Hindrance : The ethylphenyl substituent introduces moderate steric bulk, unlike the smaller halomethyl groups in 5-(chloromethyl)pyridine-2-carbonitrile , which are optimized for nucleophilic substitution.

Biological Activity: Analogs with heterocyclic substituents (e.g., benzothiazole, pyrazole) exhibit targeted bioactivity, suggesting that the ethylphenyl group in the target compound may favor non-polar interactions in drug-receptor binding.